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Compound of Interest

Compound Name:
2-Methacryloyloxyethyl

phosphorylcholine

Cat. No.: B7853880 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE) requirements, and disposal of 2-
Methacryloyloxyethyl phosphorylcholine (MPC).

This document provides critical safety and logistical information for the proper handling of 2-
Methacryloyloxyethyl phosphorylcholine (MPC), a biocompatible monomer widely used in

the development of polymeric biomaterials. Adherence to these guidelines is essential to

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling MPC, which may also be referred to as 2-(Methacryloyloxy)ethyl 2-

(Trimethylammonio)ethyl Phosphate, the following personal protective equipment is mandatory

to minimize exposure and ensure personal safety.[1]
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PPE Category Specification Rationale

Hand Protection Protective gloves

Prevents skin contact and

potential allergic reactions.[1]

[2][3][4]

Eye Protection Safety glasses
Protects eyes from dust

particles and splashes.[1]

Face shield
Recommended when there is

a risk of splashing.[1]

Respiratory Protection Dust respirator

Use in areas with inadequate

ventilation or when generating

dust to prevent inhalation.[1]

Body Protection Protective clothing

Provides a barrier against

accidental spills and

contamination.[1]

Protective boots
Recommended as needed for

additional protection.[1]

Emergency Procedures: A Step-by-Step Guide
In the event of an accidental exposure to MPC, immediate and appropriate first aid is crucial.

The following table outlines the necessary steps for various exposure scenarios.
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Exposure Type First Aid Protocol

Skin Contact

1. Immediately wash the affected area with soap

and plenty of water.[5] 2. If skin irritation or a

rash develops, seek medical advice.[1]

Eye Contact

1. Rinse cautiously with water for several

minutes. 2. If you are wearing contact lenses,

remove them if it is easy to do so and continue

rinsing.[1] 3. If eye irritation persists, seek

medical attention.[1]

Inhalation

1. Move the individual to an area with fresh air

and ensure they are in a comfortable position for

breathing.[1][5]

Ingestion
1. Rinse the mouth with water. 2. If the person

feels unwell, seek medical attention.[1][5]

Operational and Disposal Plans
Proper handling and disposal of MPC are critical for maintaining a safe laboratory environment

and complying with regulations.

Handling and Storage
Handling: Always handle MPC in a well-ventilated area.[1] Employ a local exhaust system if

there is a potential for dust or aerosol generation.[1] Avoid direct contact with the skin, eyes,

and clothing.[1] After handling, thoroughly wash your hands and face.[1]

Storage: Store MPC at a temperature between 2-8°C.[3]

Accidental Release Measures
In the case of a spill, take the following steps to contain and clean up the material safely:

Avoid Dust Dispersal: Carefully sweep the spilled solid material to prevent it from becoming

airborne.[1]
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Containment: Collect the swept material into an airtight container.[1]

Disposal: Promptly dispose of the contained material in accordance with local, state, and

federal regulations.[1]

Disposal
Dispose of 2-Methacryloyloxyethyl phosphorylcholine in accordance with all applicable

federal, state, and local environmental regulations.[1] One possible method of disposal is to

dissolve or mix the material with a combustible solvent and incinerate it in a chemical

incinerator equipped with an afterburner and scrubber.[1] Always consult with your institution's

environmental health and safety office for specific guidance.

Hazard Identification and Classification
It is important to be aware of the potential hazards associated with MPC. While some safety

data sheets indicate that the product does not meet the criteria for classification in any hazard

class according to Regulation (EC) No 1272/2008, other sources classify it as a skin sensitizer.

[1][5]

Hazard Statement GHS Classification Precautionary Statements

May cause an allergic skin

reaction (H317)[2][3][4]

Skin Sensitization, Category

1[2][4]

P261: Avoid breathing dust.

P272: Contaminated work

clothing should not be allowed

out of the workplace. P280:

Wear protective gloves. P302

+ P352: IF ON SKIN: Wash

with plenty of soap and water.

P333 + P313: If skin irritation

or rash occurs: Get medical

advice/attention. P362 + P364:

Take off contaminated clothing

and wash it before reuse.[3][4]

Chemical Spill Workflow
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The following diagram illustrates the logical workflow for responding to a chemical spill of 2-
Methacryloyloxyethyl phosphorylcholine.

Workflow for 2-Methacryloyloxyethyl Phosphorylcholine Spill

Spill Occurs

Assess Spill Size and Risk

Small, Manageable Spill

Minor

Large or Unmanageable Spill

Major

Don Appropriate PPE Evacuate Immediate Area

Notify EH&S and SupervisorContain the Spill

Clean Up Spill with Absorbent Material

Dispose of Waste in Sealed Container

Decontaminate Area and Equipment

Complete Incident Report
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Click to download full resolution via product page

Caption: Workflow for a chemical spill of 2-Methacryloyloxyethyl phosphorylcholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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